Cas no 229020-91-1 (6-Methyl-5,11-dihydroindolo[3,2-b]carbazole)

6-Methyl-5,11-dihydroindolo[3,2-b]carbazole structure
229020-91-1 structure
Product Name:6-Methyl-5,11-dihydroindolo[3,2-b]carbazole
CAS No:229020-91-1
MF:C19H14N2
MW:270.327864170074
CID:1089516
PubChem ID:53487352
Update Time:2025-04-20

6-Methyl-5,11-dihydroindolo[3,2-b]carbazole Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-5,11-dihydroindolo[3,2-b]carbazole
    • 12-methyl-5,11-dihydroindolo[3,2-b]carbazole
    • 5-methyl-6,12-dihydro-6,12-diaza-indeno[1,2-b]fluorene
    • DTXSID70705313
    • A848603
    • 5-Methyl-6,12-dihydro-6,12-diazaindeno[1,2-b]fluorene
    • AKOS022172933
    • 229020-91-1
    • 5,11-DIHYDRO-6-METHYL-INDOLO[3,2-B]CARBAZOLE
    • 5-methyl-6,12-dihydro-6,12-diaza-indeno[1,2-b]fluorene, AldrichCPR
    • SCHEMBL22044246
    • MDL: MFCD11707149
    • Inchi: 1S/C19H14N2/c1-11-18-13-7-3-5-9-16(13)20-17(18)10-14-12-6-2-4-8-15(12)21-19(11)14/h2-10,20-21H,1H3
    • InChI Key: PSBPHGGTLVCYEF-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=C3C(C4C=CC=CC=4N3)=C(C)C1=2

Computed Properties

  • Exact Mass: 270.115698455g/mol
  • Monoisotopic Mass: 270.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 31.6Ų

6-Methyl-5,11-dihydroindolo[3,2-b]carbazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Alichem
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